Cas no 2679831-13-9 (rac-(3aR,7aS)-octahydro-1H-indol-5-one)

• Product Name: rac-(3aR,7aS)-octahydro-1H-indol-5-one
• CAS No: 2679831-13-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5643219
• PubChem ID: 165907374
• Update Time: 2025-05-20

rac-(3aR,7aS)-octahydro-1H-indol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-28270581
• rac-(3aR,7aS)-octahydro-1H-indol-5-one
• 2679831-13-9

• Inchi： 1S/C8H13NO/c10-7-1-2-8-6(5-7)3-4-9-8/h6,8-9H,1-5H2/t6-,8+/m1/s1
• InChI Key： RUAQPOJJGLGRFW-SVRRBLITSA-N
• SMILES： O=C1CC[C@H]2[C@@H](C1)CCN2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-(3aR,7aS)-octahydro-1H-indol-5-one

Professional Introduction to Rac-(3aR,7aS)-Octahydro-1H-Indol-5-One (CAS No. 2679831-13-9)

Rac-(3aR,7aS)-Octahydro-1H-indol-5-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and potential biological activities. This molecule, identified by the CAS number 2679831-13-9, has garnered considerable attention due to its structural similarity to natural products and its implications in drug discovery. The compound belongs to the indole derivative class, a scaffold widely recognized for its pharmacological relevance.

The stereochemistry of Rac-(3aR,7aS)-Octahydro-1H-indol-5-one is a critical aspect of its chemical profile. The presence of the (3aR,7aS) configuration suggests a specific spatial arrangement of atoms, which can influence its interactions with biological targets. This stereochemical purity is often a result of meticulous synthetic methodologies, ensuring that the compound maintains its intended conformational integrity. Such precision is paramount in pharmaceutical development, where subtle differences in molecular geometry can dictate efficacy and selectivity.

Recent advancements in computational chemistry have enhanced our understanding of the biological properties of Rac-(3aR,7aS)-Octahydro-1H-indol-5-one. Molecular docking studies have revealed potential binding interactions with various enzymes and receptors, hinting at its utility in modulating metabolic pathways. For instance, preliminary research indicates that this compound may exhibit inhibitory effects on certain kinases, which are pivotal in cancer signaling pathways. Such findings align with the broader trend in medicinal chemistry toward identifying small molecules that can disrupt aberrant cellular processes.

The synthesis of Rac-(3aR,7aS)-Octahydro-1H-indol-5-one represents a testament to the progress in organic synthesis techniques. The indole core, a heterocyclic aromatic system, is a privileged structure in drug design due to its versatility and prevalence in bioactive natural products. The introduction of substituents at the 5-position and the octahydro framework further diversifies its pharmacophoric potential. Modern synthetic approaches, including asymmetric catalysis and transition-metal-catalyzed reactions, have enabled the efficient construction of such complex scaffolds with high enantioselectivity.

In the context of drug development, the pharmacokinetic profile of Rac-(3aR,7aS)-Octahydro-1H-indol-5-one is another area of active investigation. Understanding how this compound is metabolized and eliminated by the body is essential for optimizing its therapeutic index. Advances in metabolomics have facilitated detailed studies on its biotransformation pathways, revealing insights into potential side effects and drug-drug interactions. These data are crucial for designing clinical trials that can effectively assess the compound's safety and efficacy.

The synthetic accessibility of Rac-(3aR,7aS)-Octahydro-1H-indol-5-one has also been a focus of research efforts. By developing scalable synthetic routes, scientists aim to produce sufficient quantities of the compound for preclinical testing and eventual clinical use. Techniques such as flow chemistry and continuous manufacturing have shown promise in improving yield and purity while reducing production costs. These innovations are vital for translating laboratory discoveries into viable therapeutic agents.

Current research trends suggest that Rac-(3aR,7aS)-Octahydro-1H-indol-5-one may find applications beyond oncology. Studies have explored its potential as an antimicrobial agent, targeting resistant bacterial strains through novel mechanisms. The indole scaffold's ability to interact with bacterial cell wall components or disrupt essential metabolic processes makes it an attractive candidate for combating infections caused by multidrug-resistant pathogens. Such applications underscore the importance of broad-spectrum inhibitors in addressing global health challenges.

The spectroscopic characterization of Rac-(3aR,7aS)-Octahydro-1H-indol-5-one has been instrumental in confirming its structural integrity throughout synthetic transformations. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide high-resolution data that validate the molecular structure and purity of the compound. These analytical methods are indispensable in ensuring that subsequent biological evaluations are conducted on material meeting stringent quality standards.

Looking ahead, the future prospects for Rac-(3aR,7aS)-Octahydro-1H-indol-5-one are promising, driven by ongoing research and technological advancements. Collaborative efforts between academia and industry are likely to accelerate its development into a lead compound for new therapies. As computational modeling becomes more sophisticated and high-throughput screening methods become more efficient, compounds like this one will continue to emerge as candidates for further exploration.